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Compound of Interest

Compound Name: 4-Morpholinebutanenitrile

Cat. No.: B183466

Comparative Analysis of 4-
Morpholinebutanenitrile Reference Standard

This guide provides a comprehensive overview of the characterization data for the 4-
Morpholinebutanenitrile reference standard. It is intended for researchers, scientists, and
drug development professionals who require a reliable and well-characterized standard for their
analytical needs. This document presents key physical and chemical properties, spectral data,
and analytical methodologies for purity assessment, comparing it with alternative analytical
techniques.

Physicochemical Properties

The fundamental properties of the 4-Morpholinebutanenitrile reference standard are
summarized below. These values are critical for its use in quantitative analysis and method
development.
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Property Value Source
Molecular Formula C8H14N20 PubChem
Molecular Weight 154.21 g/mol PubChem[1]
Exact Mass 154.110613074 Da PubChem[1]
XLogP3 -0.1 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor

Count 3 PubChem
Rotatable Bond Count 4 PubChem

Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation and identification of the

reference standard. The following data has been reported for 4-Morpholinebutanenitrile.

Technique Data Summary Source

1H NMR Spectra available PubChem[1]
13C NMR Spectra available PubChem|[1]
Infrared (IR) Vapor Phase IR Spectra PubChem[1]

available

Analytical Methodologies for Purity Assessment

The purity of a reference standard is its most critical attribute. High-Performance Liquid

Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are two

common and powerful techniques for assessing the purity of pharmaceutical reference

standards. While specific validated methods for 4-Morpholinebutanenitrile are not publicly

available, methodologies for structurally similar morpholine derivatives can be adapted.[2]

Comparative Performance of Analytical Techniques
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The following table compares the typical performance characteristics of HPLC and GC-MS for
the analysis of morpholine-containing compounds.[2] The choice of method will depend on the
specific requirements of the analysis, including sensitivity, selectivity, and sample throughput.

. L. Gas Chromatography-
High-Performance Liquid

Parameter Mass Spectrometry (GC-
Chromatography (HPLC)
MS)
Linearity (R?) >0.999 >0.999
Limit of Detection (LOD) ~0.1000 pg/mL ~7.3 pg/L
Limit of Quantitation (LOQ) ~0.3001 pg/mL ~24.4 ug/L
Accuracy (Recovery %) 97.9% to 100.4% 94.3% to 109.0%
o Intraday: 2.0%-4.4%, Interday:
Precision (RSD %) 0.79%
3.3%—-7.0%
Sample Throughput High Moderate
S Often required for UV ) N
Derivatization ) May be required for volatility
detection

Experimental Protocols

Detailed experimental protocols are crucial for reproducing analytical results. The following are
example protocols for HPLC and GC-MS that can serve as a starting point for the analysis of 4-
Morpholinebutanenitrile.

High-Performance Liquid Chromatography (HPLC) with
UV Detection

This method is suitable for the routine purity assessment of 4-Morpholinebutanenitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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